Cas no 90183-94-1 (Benzene, [(4-phenoxybutyl)sulfonyl]-)

Benzene, [(4-phenoxybutyl)sulfonyl]- structure
90183-94-1 structure
Product Name:Benzene, [(4-phenoxybutyl)sulfonyl]-
CAS No:90183-94-1
MF:C16H18O3S
MW:290.377323627472
CID:792149
PubChem ID:13259492
Update Time:2025-04-19

Benzene, [(4-phenoxybutyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, [(4-phenoxybutyl)sulfonyl]-
    • 4-(benzenesulfonyl)butoxybenzene
    • 90183-94-1
    • [4-(Benzenesulfonyl)butoxy]benzene
    • DTXSID10532640
    • Inchi: 1S/C16H18O3S/c17-20(18,16-11-5-2-6-12-16)14-8-7-13-19-15-9-3-1-4-10-15/h1-6,9-12H,7-8,13-14H2
    • InChI Key: YLOXTRYBUJTVQK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(CCCCOC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 290.09766561g/mol
  • Monoisotopic Mass: 290.09766561g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 51.8Ų
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